Cas no 64207-87-0 (1H-Imidazole-2-heptanoic acid)

• Product Name: 1H-Imidazole-2-heptanoic acid
• CAS No: 64207-87-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 1672840
• Update Time: 2024-09-03

1H-Imidazole-2-heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-heptanoic acid

• Inchi： 1S/C10H16N2O2/c13-10(14)6-4-2-1-3-5-9-11-7-8-12-9/h7-8H,1-6H2,(H,11,12)(H,13,14)
• InChI Key： WLLYQUUIXUAJSN-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)NC=CN=1

Computed Properties

• Exact Mass: 196.12128

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 451.0±28.0 °C(Predicted)
• PSA: 65.98
• pka: 4.76±0.10(Predicted)